Cas no 1784297-67-1 (3-methyl-2-(oxolan-3-yl)butanoic acid)

• Product Name: 3-methyl-2-(oxolan-3-yl)butanoic acid
• CAS No: 1784297-67-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6543433
• PubChem ID: 82411860
• Update Time: 2024-01-11

3-methyl-2-(oxolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(oxolan-3-yl)butanoic acid
• 1784297-67-1
• EN300-1792500

• Inchi： 1S/C9H16O3/c1-6(2)8(9(10)11)7-3-4-12-5-7/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： HNTKGXUJGMVHPN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids